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Compound of Interest

Compound Name: 3-0Ox0-5,6-dehydrosuberyl-CoA

Cat. No.: B15550108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and
enzymatic interactions of 3-Oxo0-5,6-dehydrosuberyl-CoA, a key intermediate in the bacterial
phenylacetate catabolic pathway. This document details the available physicochemical data,
outlines relevant experimental methodologies, and illustrates the biochemical context of this
molecule.

Physicochemical Properties of 3-Ox0-5,6-
dehydrosuberyl-CoA

The structural elucidation of 3-Oxo0-5,6-dehydrosuberyl-CoA has been primarily achieved
through mass spectrometry, following its enzymatic synthesis. The compound is an acyl-CoA
derivative of 3-ox0-5,6-dehydrosuberic acid.

Property Value Reference

Molecular Formula C29H44N7020P3S [PubChem CID: 139031573]
Molecular Weight 935.68 g/mol [PubChem CID: 139031573]
Monoisotopic Mass 935.15747 g/mol [ChEBI ID: 63253]

Mass (M+H)+ Calculated: 936.1652 Da Teufel R, et al. (2010)

Mass (M+H)+ Found: 936.1648 Da Teufel R, et al. (2010)
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Note: Detailed Nuclear Magnetic Resonance (NMR) spectroscopic data (1H and 13C chemical
shifts and coupling constants) for 3-Oxo0-5,6-dehydrosuberyl-CoA are not readily available in
the peer-reviewed literature.

Biosynthesis and Metabolism of 3-Ox0-5,6-
dehydrosuberyl-CoA

3-0Oxo0-5,6-dehydrosuberyl-CoA is a central metabolite in the aerobic catabolism of
phenylacetate in various bacteria, including Escherichia coli.[1] This pathway is crucial for the
degradation of aromatic compounds. The synthesis and subsequent degradation of 3-Oxo0-5,6-
dehydrosuberyl-CoA are catalyzed by the enzymes PaaZ and PaaJ, respectively.

Phenylacetate Catabolic Pathway

The pathway initiates with the conversion of phenylacetate to phenylacetyl-CoA. A multi-
component oxygenase then epoxidizes the aromatic ring, which is subsequently isomerized to
an oxepin-CoA intermediate. The bifunctional enzyme PaaZ catalyzes the hydrolytic cleavage
of the oxepin ring and the subsequent oxidation to form 3-Ox0-5,6-dehydrosuberyl-CoA.[1]
This intermediate is then subjected to thiolytic cleavage by PaaJ, yielding acetyl-CoA and 2,3-
dehydroadipyl-CoA, which enters central metabolism.
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Phenylacetate Catabolic Pathway
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Enzymatic Synthesis Workflow

Start with Phenylacetyl-CoA

Gncubate with PaaK, PaaABCDE, PaaG, and Paaz)

!

Monitor reaction progress by HPLC

!

Purify 3-Oxo0-5,6-dehydrosuberyl-CoA
using Reverse-Phase HPLC

!

Obtain purified product for analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Elucidation of 3-Ox0-5,6-dehydrosuberyl-CoA: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550108#3-0x0-5-6-dehydrosuberyl-coa-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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